Cas no 1219979-11-9 (3-Pyrrolidinylmethylacetate Hydrochloride)
3-Pyrrolidinylmethylacetate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinylmethyl acetate hydrochloride
- pyrrolidin-3-ylmethyl acetate hydrochloride
- 1662AD
- AKOS006333546
- EN300-7691905
- (Pyrrolidin-3-yl)methyl acetate hydrochloride
- pyrrolidin-3-ylmethyl acetate;hydrochloride
- Z1201627164
- CS-0261064
- 1219979-11-9
- pyrrolidin-3-ylmethylacetatehydrochloride
- 3-Pyrrolidinylmethylacetate Hydrochloride
-
- MDL: MFCD13559636
- Inchi: 1S/C7H13NO2.ClH/c1-6(9)10-5-7-2-3-8-4-7;/h7-8H,2-5H2,1H3;1H
- InChI Key: GKVGCJRDFUZEDO-UHFFFAOYSA-N
- SMILES: Cl.O(C(C)=O)CC1CNCC1
Computed Properties
- Exact Mass: 179.0713064g/mol
- Monoisotopic Mass: 179.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
3-Pyrrolidinylmethylacetate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049047-500mg |
3-Pyrrolidinylmethyl acetate hydrochloride |
1219979-11-9 | 500mg |
1966CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049047-500mg |
3-Pyrrolidinylmethyl acetate hydrochloride |
1219979-11-9 | 500mg |
1966.0CNY | 2021-07-13 | ||
| TRC | P999653-5mg |
3-Pyrrolidinylmethylacetate Hydrochloride |
1219979-11-9 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999653-10mg |
3-Pyrrolidinylmethylacetate Hydrochloride |
1219979-11-9 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999653-50mg |
3-Pyrrolidinylmethylacetate Hydrochloride |
1219979-11-9 | 50mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM310448-1g |
Pyrrolidin-3-ylmethyl acetate hydrochloride |
1219979-11-9 | 95% | 1g |
$186 | 2023-01-01 | |
| Chemenu | CM310448-5g |
Pyrrolidin-3-ylmethyl acetate hydrochloride |
1219979-11-9 | 95% | 5g |
$499 | 2023-01-01 | |
| Enamine | EN300-7691905-0.1g |
(pyrrolidin-3-yl)methyl acetate hydrochloride |
1219979-11-9 | 95.0% | 0.1g |
$58.0 | 2025-02-22 | |
| Enamine | EN300-7691905-0.25g |
(pyrrolidin-3-yl)methyl acetate hydrochloride |
1219979-11-9 | 95.0% | 0.25g |
$83.0 | 2025-02-22 | |
| Enamine | EN300-7691905-0.5g |
(pyrrolidin-3-yl)methyl acetate hydrochloride |
1219979-11-9 | 95.0% | 0.5g |
$153.0 | 2025-02-22 |
3-Pyrrolidinylmethylacetate Hydrochloride Related Literature
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-Pyrrolidinylmethylacetate Hydrochloride
Introduction to 3-Pyrrolidinylmethylacetate Hydrochloride (CAS No. 1219979-11-9)
3-Pyrrolidinylmethylacetate Hydrochloride, identified by the chemical compound code CAS No. 1219979-11-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various research and industrial applications.
The molecular structure of 3-Pyrrolidinylmethylacetate Hydrochloride consists of a pyrrolidine ring substituted with a methylacetate moiety, further modified by a hydrochloride salt. This structural configuration imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the pyrrolidine core is particularly noteworthy, as this scaffold is frequently encountered in biologically active natural products and synthetic drugs.
In recent years, 3-Pyrrolidinylmethylacetate Hydrochloride has been extensively studied for its potential role in medicinal chemistry. Researchers have been exploring its utility as a building block in the development of novel therapeutic agents. Specifically, the pyrrolidine moiety is known to exhibit properties that can modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. This has led to investigations into its application in treating neurological disorders, pain management, and other conditions where modulation of central nervous system activity is required.
One of the most compelling aspects of 3-Pyrrolidinylmethylacetate Hydrochloride is its versatility in synthetic chemistry. The compound serves as a precursor for more complex molecules through various functional group transformations. For instance, the ester group can be hydrolyzed or converted into other functional derivatives, while the pyrrolidine ring can undergo alkylation or acylation reactions to introduce additional substituents. These synthetic possibilities make it an indispensable tool for chemists working on drug discovery and development.
The pharmacological profile of 3-Pyrrolidinylmethylacetate Hydrochloride has been a subject of intense investigation. Preclinical studies have suggested that this compound may possess agonistic or antagonistic effects on certain receptors and ion channels. For example, its interaction with serotonin receptors has been explored for potential applications in mood disorders and anxiety management. Additionally, its ability to modulate GABAergic systems has raised interest in its potential as an anxiolytic or sedative agent.
Recent advancements in computational chemistry have further enhanced the understanding of 3-Pyrrolidinylmethylacetate Hydrochloride's pharmacological properties. Molecular docking studies have been conducted to predict its binding affinity to various biological targets. These studies have provided valuable insights into how the compound interacts with proteins and enzymes, which are crucial for designing more effective derivatives with improved pharmacokinetic profiles.
The synthesis of 3-Pyrrolidinylmethylacetate Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by hydrolysis and salt formation. The choice of starting materials and reagents significantly impacts the yield and purity of the final product. Optimizing these synthetic pathways is essential for ensuring that researchers have access to high-quality material for their studies.
In industrial settings, the production of 3-Pyrrolidinylmethylacetate Hydrochloride must adhere to stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the identity and purity of the compound. These methods ensure that the final product meets the required specifications for use in research or commercial applications.
The growing interest in 3-Pyrrolidinylmethylacetate Hydrochloride has also spurred innovation in its application across different sectors. Beyond pharmaceuticals, this compound has found utility in agrochemicals and specialty chemicals, where its unique structural features contribute to the development of novel formulations with enhanced performance characteristics.
Future research directions for 3-Pyrrolidinylmethylacetate Hydrochloride include exploring its potential in combination therapies and investigating its long-term safety profile. As our understanding of biological systems continues to evolve, new opportunities are likely to emerge for leveraging this versatile compound in addressing complex diseases.
1219979-11-9 (3-Pyrrolidinylmethylacetate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)